Cas no 2764728-07-4 (2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine)

• Product Name: 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine
• CAS No: 2764728-07-4
• MF: C₁₃H₁₂ClNOS
• MW: 265.758481025696
• CID: 6795429
• PubChem ID: 164891792
• Update Time: 2025-11-01

2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• MFCD34757048
• 2764728-07-4
• 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine

• Inchi： 1S/C13H12ClNOS/c1-17-11-7-8-15-13(12(11)14)16-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： GHAKBAAHMCJANZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1OCC1C=CC=CC=1)SC

Computed Properties

• Exact Mass: 265.0328129g/mol
• Monoisotopic Mass: 265.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų

Additional information on 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine

2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine

2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine is a highly specialized organic compound with the CAS number 27647-28-4. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The structure of this compound is characterized by the presence of a benzyloxy group at position 2, a chlorine atom at position 3, and a methylthio group at position 4 on the pyridine ring.

The synthesis of 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine involves a series of carefully controlled reactions, including nucleophilic substitution, oxidation, and coupling reactions. The compound is typically prepared through a multi-step process that begins with the chlorination of a pyridine derivative, followed by the introduction of the benzyloxy and methylthio groups at specific positions on the ring. The exact synthesis pathway may vary depending on the starting materials and reaction conditions used.

2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine has been extensively studied for its unique chemical properties and potential applications in various fields. Recent research has focused on its role as an intermediate in the synthesis of more complex organic molecules, particularly in the pharmaceutical and agrochemical industries. The compound's ability to undergo further functionalization makes it a valuable building block for constructing bioactive compounds with specific therapeutic or pesticidal properties.

In terms of physical properties, 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine is typically a crystalline solid with a melting point in the range of 150-160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). The compound's stability under various conditions has also been investigated, with studies indicating that it is stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments.

The chemical structure of 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine plays a crucial role in determining its reactivity and functionality. The presence of the benzyloxy group introduces electron-donating effects, which can influence the electronic properties of the pyridine ring. Similarly, the methylthio group contributes to the compound's sulfur-based reactivity, making it amenable to thiol-based reactions such as thiol-Michael additions or thiol-ene couplings.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine. Quantum mechanical calculations have been employed to study the compound's frontier molecular orbitals, which are critical for understanding its participation in various chemical transformations. These studies have provided valuable information about the compound's reactivity towards nucleophiles, electrophiles, and radicals.

In addition to its synthetic applications, 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine has also been explored for its potential as a ligand in coordination chemistry. The nitrogen atom in the pyridine ring can act as a coordinating site for metal ions, making this compound useful in constructing metal complexes with specific catalytic or magnetic properties.

The environmental impact and toxicity profile of 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine have also been subjects of recent research. Studies have been conducted to assess its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. These findings are essential for ensuring safe handling and disposal practices during its production and use.

In conclusion, 2-(Benzyloxy)-3-chloro-4-(methylthio)pyridine is a versatile organic compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, makes it an invaluable tool in modern organic synthesis and materials science.